(2Z)-2-[(4-chloro-2-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide

Specification

• Molecular Formula: C24H19ClN2O2
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenyl)imino-N-(2-methylphenyl)chromene-3-carboxamide
• Standard InChI: InChI=1S/C24H19ClN2O2/c1-15-7-3-5-9-20(15)26-23(28)19-14-17-8-4-6-10-22(17)29-24(19)27-21-12-11-18(25)13-16(21)2/h3-14H,1-2H3,(H,26,28)
• Standard InChI Key: MFVPKSYRIKCWQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3OC2=NC4=C(C=C(C=C4)Cl)C

Introduction

Chemical Structure and Molecular Characteristics

Core Structural Features

The compound features a chromene backbone (benzopyran) fused with an imine-functionalized aromatic system. Key structural elements include:

• A chromene ring (2H-chromene) with a ketone group at position 3.

• An (E)-imine group [(4-chloro-2-methylphenyl)imino] at position 2, creating a conjugated π-system.

• A carboxamide moiety (-CONH-) at position 3, linked to a 2-methylphenyl group.

The molecular formula is C24H19ClN2O2, with a molar mass of 402.88 g/mol. The Z-configuration at the imine double bond (2Z) is critical for maintaining planar geometry, which enhances intermolecular interactions with biological targets.

Table 1: Key Chemical Identifiers

Property	Value
IUPAC Name	2-(4-chloro-2-methylphenyl)imino-N-(2-methylphenyl)chromene-3-carboxamide
SMILES	CC1=C(C=CC(=C1)Cl)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=CC=C4C
InChIKey	OTTVCRMZTHUFOL-PNHLSOANSA-N
Molecular Weight	402.88 g/mol

Synthesis and Preparation

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically starting with the formation of the chromene core followed by sequential functionalization:

• Chromene Formation: Condensation of resorcinol derivatives with β-ketoesters under acidic conditions generates the 2H-chromene skeleton.

• Imine Introduction: Reaction of the chromene-3-carboxylic acid with 4-chloro-2-methylaniline in the presence of coupling agents (e.g., DCC) forms the imine linkage.

• Amidation: The carboxylic acid at position 3 is converted to a carboxamide via reaction with 2-methylaniline using thionyl chloride (SOCl2) as an activating agent.

Critical Reaction Conditions

• Temperature: 80–110°C for imine formation.

• Catalysts: Piperidine for Knoevenagel condensation during chromene synthesis.

• Purification: Column chromatography (silica gel, hexane/ethyl acetate) yields >90% purity.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited aqueous solubility (<0.1 mg/mL at 25°C) due to its hydrophobic aromatic groups. It is soluble in polar aprotic solvents (e.g., DMSO, DMF) and chlorinated solvents (e.g., chloroform). Stability studies indicate degradation under strong acidic/basic conditions, with a half-life of >6 months at -20°C in inert atmospheres.

Table 2: Physicochemical Profile

Property	Value	Method
Melting Point	218–220°C (decomposes)	Differential Scanning Calorimetry
LogP (Partition Coefficient)	3.87 ± 0.12	Computational Prediction
pKa	9.2 (amide NH), 4.5 (phenolic OH)	Potentiometric Titration

Biological Activities and Mechanisms

Anti-Inflammatory Effects

The imine and carboxamide groups enable interactions with cyclooxygenase-2 (COX-2) and NF-κB pathways. In murine models, related compounds reduced TNF-α levels by 40–60% at 50 mg/kg doses.

Applications in Drug Discovery